![molecular formula C17H24N2O3S B248630 1-[(4-Methylphenyl)sulfonyl]-3-(1-pyrrolidinylcarbonyl)piperidine](/img/structure/B248630.png)
1-[(4-Methylphenyl)sulfonyl]-3-(1-pyrrolidinylcarbonyl)piperidine
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Overview
Description
1-[(4-Methylphenyl)sulfonyl]-3-(1-pyrrolidinylcarbonyl)piperidine, also known as MS-377, is a potent and selective agonist of the mu-opioid receptor. It was first synthesized in 2001 by researchers at the University of Michigan and has since been studied for its potential use in pain management and addiction treatment.
Mechanism of Action
1-[(4-Methylphenyl)sulfonyl]-3-(1-pyrrolidinylcarbonyl)piperidine works by binding to the mu-opioid receptor in the central nervous system, which leads to the activation of downstream signaling pathways. This results in the inhibition of pain signals and the release of dopamine, which produces feelings of euphoria and reward. However, unlike other opioids, this compound does not activate the beta-arrestin pathway, which is associated with the development of tolerance and dependence.
Biochemical and Physiological Effects:
This compound has been shown to produce potent analgesic effects in animal models of acute and chronic pain. It also has a lower potential for respiratory depression and gastrointestinal side effects compared to other opioids. Additionally, this compound has been shown to reduce the rewarding effects of opioids and cocaine, suggesting its potential use in addiction treatment.
Advantages and Limitations for Lab Experiments
1-[(4-Methylphenyl)sulfonyl]-3-(1-pyrrolidinylcarbonyl)piperidine has several advantages for lab experiments, including its high potency and selectivity for the mu-opioid receptor, as well as its ability to produce analgesia without the development of tolerance and dependence. However, its synthesis is complex and requires several steps, which may limit its availability for research purposes.
Future Directions
There are several future directions for the study of 1-[(4-Methylphenyl)sulfonyl]-3-(1-pyrrolidinylcarbonyl)piperidine. One area of research is the development of new analgesics and opioid addiction treatments based on the structure of this compound. Another area of research is the investigation of the role of the beta-arrestin pathway in the development of tolerance and dependence, and the potential use of this compound in preventing these effects. Additionally, further studies are needed to determine the long-term safety and efficacy of this compound in humans.
Synthesis Methods
1-[(4-Methylphenyl)sulfonyl]-3-(1-pyrrolidinylcarbonyl)piperidine is synthesized through a multi-step process starting with 4-methylbenzenesulfonyl chloride and 1-pyrrolidinecarbonyl chloride. The final step involves the reaction of the intermediate product with piperidine in the presence of a base. The purity of the compound is confirmed through various analytical techniques such as NMR spectroscopy and HPLC.
Scientific Research Applications
1-[(4-Methylphenyl)sulfonyl]-3-(1-pyrrolidinylcarbonyl)piperidine has been extensively studied for its potential use in pain management and addiction treatment. It has been shown to have a higher affinity and selectivity for the mu-opioid receptor compared to other opioids such as morphine and fentanyl. This makes it a promising candidate for the development of new analgesics and opioid addiction treatments.
properties
Molecular Formula |
C17H24N2O3S |
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Molecular Weight |
336.5 g/mol |
IUPAC Name |
[1-(4-methylphenyl)sulfonylpiperidin-3-yl]-pyrrolidin-1-ylmethanone |
InChI |
InChI=1S/C17H24N2O3S/c1-14-6-8-16(9-7-14)23(21,22)19-12-4-5-15(13-19)17(20)18-10-2-3-11-18/h6-9,15H,2-5,10-13H2,1H3 |
InChI Key |
ZBIBRXPQGRMQLK-UHFFFAOYSA-N |
SMILES |
CC1=CC=C(C=C1)S(=O)(=O)N2CCCC(C2)C(=O)N3CCCC3 |
Canonical SMILES |
CC1=CC=C(C=C1)S(=O)(=O)N2CCCC(C2)C(=O)N3CCCC3 |
Origin of Product |
United States |
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